3-Amino vs. 5-Amino Tautomer Stability
The 3‑aminopyrazole tautomer of the target compound is thermodynamically favoured over the hypothetical 5‑aminopyrazole tautomer by a Gibbs free energy difference of 9.8 kJ·mol⁻¹, as established by DFT calculations on the parent 3(5)‑aminopyrazole system [1]. This energetic preference dictates that N1‑alkylated 3‑aminopyrazoles, such as the target compound, present the amino group exclusively at the 3‑position, ensuring predictable reactivity in Ullmann N‑arylation (occurs at the NH of the most stable tautomer) and acylation (occurs at the non‑protonated pyrazole nitrogen) [2]. By contrast, N1‑substituted 4‑aminopyrazoles lack this tautomeric equilibrium and exhibit an entirely different regiochemical outcome in the same transformations.
| Evidence Dimension | Tautomeric stability (Gibbs free energy difference) |
|---|---|
| Target Compound Data | 3-aminopyrazole tautomer: 0.0 kJ·mol⁻¹ (reference) |
| Comparator Or Baseline | 5-aminopyrazole tautomer: +9.8 kJ·mol⁻¹ (less stable) |
| Quantified Difference | ΔG = 9.8 kJ·mol⁻¹ favouring 3-amino tautomer |
| Conditions | DFT calculations (gas phase); validated experimentally by X-ray crystallography and NMR in solution. |
Why This Matters
This thermodynamic preference ensures that the target compound behaves as a single, predictable regioisomer in N‑functionalisation reactions, whereas 5‑amino or 4‑amino regioisomers follow different reaction trajectories, directly impacting synthetic feasibility and yield in lead optimisation workflows.
- [1] Sączewski, J.; Gdaniec, M.; Patrick, J. A New Practical Synthesis of 3-Amino-Substituted 5-Aminopyrazoles and Their Tautomerism. J. Org. Chem. 2010, 75, 6417–6425. (Calculated energy difference 10.7 kJ mol⁻¹; Gibbs free energy difference 9.8 kJ mol⁻¹.) View Source
- [2] Bou-Petit, E.; Plans, A.; Rodríguez-Picazo, N.; Torres-Coll, A.; Puigjaner, C.; Font-Bardia, M.; Teixidó, J.; Ramon y Cajal, S.; Estrada-Tejedor, R.; Borrell, J. I. C4–C5 Fused Pyrazol-3-amines: When the Degree of Unsaturation and Electronic Characteristics of the Fused Ring Controls Regioselectivity in Ullmann and Acylation Reactions. Org. Biomol. Chem. 2020, 18, 5145–5156. DOI: 10.1039/D0OB00796J. View Source
